Cas no 55120-08-6 (1H-Pyrazole, 3-chloro-1-(chloromethyl)-5-methyl-4-nitro-)

• Product Name: 1H-Pyrazole, 3-chloro-1-(chloromethyl)-5-methyl-4-nitro-
• CAS No: 55120-08-6
• MF: C₅H₅Cl₂N₃O₂
• MW: 210.018098592758
• CID: 1594800
• Update Time: 2024-08-29

1H-Pyrazole, 3-chloro-1-(chloromethyl)-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-chloro-1-(chloromethyl)-5-methyl-4-nitro-

• Inchi： 1S/C5H5Cl2N3O2/c1-3-4(10(11)12)5(7)8-9(3)2-6/h2H2,1H3
• InChI Key： JWOFYASNEOBNTI-UHFFFAOYSA-N
• SMILES： N1(CCl)C(C)=C([N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 208.97605

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 310.3±42.0 °C(Predicted)
• PSA: 60.96
• pka: -4.95±0.10(Predicted)